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Compound of Interest

Compound Name: Picrolimus

Cat. No.: B15717958

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of Pimecrolimus with other well-established

calcineurin inhibitors, Tacrolimus and Cyclosporine A. The information presented is supported

by experimental data to validate the position of Pimecrolimus within this critical class of

immunosuppressive agents.

Mechanism of Action: A Shared Pathway
Pimecrolimus, like Tacrolimus and Cyclosporine A, exerts its immunosuppressive effects by

inhibiting calcineurin, a calcium and calmodulin-dependent serine/threonine protein

phosphatase. This enzyme plays a crucial role in the activation of T-lymphocytes. The core

mechanism involves the formation of a complex between the drug and a specific intracellular

protein, an immunophilin. This drug-immunophilin complex then binds to and inhibits the

phosphatase activity of calcineurin.

The inhibition of calcineurin prevents the dephosphorylation of the nuclear factor of activated T-

cells (NF-AT), a key transcription factor. Consequently, NF-AT is unable to translocate to the

nucleus and initiate the transcription of genes encoding various pro-inflammatory cytokines,
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most notably Interleukin-2 (IL-2). The suppression of IL-2 production leads to a downstream

reduction in T-cell proliferation and the dampening of the inflammatory response.

While sharing this common pathway, the specific immunophilin binding partners differ among

these inhibitors:

Pimecrolimus and Tacrolimus: Bind to FK506-binding protein 12 (FKBP12).

Cyclosporine A: Binds to cyclophilin.

The resulting drug-immunophilin complexes, Pimecrolimus-FKBP12, Tacrolimus-FKBP12, and

Cyclosporine A-cyclophilin, are the active entities that inhibit calcineurin.[1][2][3][4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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